Cas no 145122-43-6 (5-(Dihydrofuran-2(3H)-ylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione)

• Product Name: 5-(Dihydrofuran-2(3H)-ylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione
• CAS No: 145122-43-6
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• MDL: MFCD01631215
• CID: 134475
• PubChem ID: 2773861
• Update Time: 2025-11-01

5-(Dihydrofuran-2(3H)-ylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-(Dihydrofuran-2(3H)-ylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione
• 1,3-Dioxane-4,6-dione,5-(dihydro-2(3H)-furanylidene)-2,2-dimethyl-
• 2,2-DIMETHYL(2-TETRAHYDROFURYLIDENE)-1,3-DIOXANE-4,6-DIONE
• 2,2-dimethyl-5-(oxolan-2-ylidene)-1,3-dioxane-4,6-dione
• QC-217
• 5-(Tetrahydrofuran-2-ylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione
• 7171AA
• SY038056
• AK113258
• AX8064488
• AC2012
• CS-12121
• CS-0314262
• MFCD01631215
• VFA12243
• 2,2-Dimethyl-(2-tetrahydrofurylidene)-1,3-dioxane-4,6-dione
• AKOS015912396
• DTXSID80378759
• 1,3-Dioxane-4,6-dione, 5-(dihydro-2(3H)-furanylidene)-2,2-dimethyl-
• A884670
• 145122-43-6

• MDL： MFCD01631215
• Inchi： 1S/C10H12O5/c1-10(2)14-8(11)7(9(12)15-10)6-4-3-5-13-6/h3-5H2,1-2H3
• InChI Key： JSUMRUSDCOEXFQ-UHFFFAOYSA-N
• SMILES： O1CCC/C/1=C1\C(=O)OC(C)(C)OC\1=O

Computed Properties

• Exact Mass: 212.06800
• Monoisotopic Mass: 212.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8
• XLogP3: 1.3

Experimental Properties

• Density: 1.304
• Melting Point: NA
• Boiling Point: 395.7 ℃ at 760 mmHg
• Flash Point: 180.1°C
• Refractive Index: 1.513
• PSA: 61.83000
• LogP: 0.88700
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(Dihydrofuran-2(3H)-ylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 5-(Dihydrofuran-2(3H)-ylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione

Recent Advances in the Study of 5-(Dihydrofuran-2(3H)-ylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione (CAS: 145122-43-6)

The compound 5-(Dihydrofuran-2(3H)-ylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione (CAS: 145122-43-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and material science. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications.

One of the key findings in recent literature is the compound's role as a versatile intermediate in the synthesis of biologically active molecules. Researchers have demonstrated that 5-(Dihydrofuran-2(3H)-ylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione can be efficiently synthesized through a series of condensation and cyclization reactions, offering a scalable route for its production. Its structural flexibility allows for further derivatization, making it a valuable scaffold for the development of novel pharmacophores.

In terms of biological activity, preliminary studies have indicated that this compound exhibits notable anti-inflammatory and antimicrobial properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 5-(Dihydrofuran-2(3H)-ylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione showed significant inhibition of key inflammatory markers in vitro. These findings suggest its potential as a lead compound for the development of new anti-inflammatory agents.

Furthermore, the compound's mechanism of action has been explored in recent research. Molecular docking studies have revealed that it interacts with specific protein targets involved in inflammatory pathways, providing insights into its mode of action. These computational findings are supported by experimental data, which highlight the compound's ability to modulate enzyme activity and disrupt protein-protein interactions.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties and ensuring its safety profile. Ongoing research is focused on addressing these issues through structural modifications and formulation strategies. For example, a recent patent application disclosed a novel formulation of 5-(Dihydrofuran-2(3H)-ylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione that enhances its bioavailability and stability, paving the way for further preclinical studies.

In conclusion, 5-(Dihydrofuran-2(3H)-ylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione (CAS: 145122-43-6) represents a promising candidate for future therapeutic development. Its unique chemical structure, combined with its demonstrated biological activities, positions it as a valuable tool for drug discovery. Continued research efforts are expected to uncover additional applications and optimize its efficacy, ultimately contributing to advancements in the chemical biology and pharmaceutical fields.